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Compound of Interest

Compound Name: Benzidine-2,2'-disulfonic acid

Cat. No.: B089837 Get Quote

An In-depth Technical Guide to Benzidine-2,2'-
disulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Benzidine-2,2'-disulfonic acid, a significant intermediate in the synthesis of dyes

and a versatile monomer in polymer chemistry.[1][2] This document outlines its key

characteristics, synthesis methodologies, and notable chemical reactions, presenting data in a

clear and accessible format for scientific and research applications.

Core Physical and Chemical Properties
Benzidine-2,2'-disulfonic acid, with the CAS number 117-61-3, is an organic compound

characterized by a biphenyl backbone substituted with two amino groups and two sulfonic acid

groups.[1] Its molecular structure imparts specific properties that are valuable in various

chemical syntheses.[1]
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Property Value

IUPAC Name
5-amino-2-(4-amino-2-

sulfophenyl)benzenesulfonic acid

CAS Number 117-61-3[1]

Molecular Formula C₁₂H₁₂N₂O₆S₂[1]

Molecular Weight 344.4 g/mol [1]

Appearance Purple powder, leaflets, or prisms.[1][3][4]

Melting Point
Approximately 120 °C (decomposes at 347 °F).

[1][3]

Density Approximately 1.681 g/cm³[1]

Solubility

Slightly soluble in water, soluble in ethanol.[1]

Also soluble in soda ash and caustic solutions.

[5]

Spectroscopic Data
Infrared (IR) Spectroscopy:

C=C aromatic stretch: 1568 cm⁻¹[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (300 MHz, DMSO-d₆):

Aromatic protons: δ 6.8–8.0 ppm (multiplet, 6H)[1]

–NH₂ protons: δ 5.8–6.2 ppm (broad singlet, 4H)[1]

–SO₃H protons: δ 12.3 ppm (exchangeable)[1]

The symmetry of the molecule results in a distinct set of signals for the aromatic protons,

exhibiting an AMX spin system for the three unique protons on each benzene ring.[2]
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Chemical Reactivity and Applications
Benzidine-2,2'-disulfonic acid is a versatile chemical intermediate with applications ranging

from dye manufacturing to advanced polymer synthesis.[1][2]

Key Chemical Reactions:

Oxidation: Can be oxidized by agents like potassium permanganate or hydrogen peroxide to

form quinonoid structures.[1]

Reduction: It can be reduced to yield various intermediates for further chemical syntheses.[1]

Substitution: Readily undergoes substitution reactions with diazonium salts, which is a

fundamental step in the formation of azo dyes.[1]

Polycondensation: Acts as an aromatic diamine monomer in high-temperature

polycondensation reactions with aromatic dianhydrides to form sulfonated polyimides.[6]

Primary Applications:

Dye Production: It is a crucial precursor in the synthesis of yellow and red azo dyes for the

textile industry.[1][2][6]

Polymer Chemistry: Used as a monomer for creating sulfonated polyimides, which are high-

performance polymers used in applications such as fuel cell membranes and water filtration

systems.[1][2]

Water Treatment: Incorporated into thin-film composite membranes for water desalination

and nanofiltration, where the sulfonic acid groups enhance hydrophilicity and resistance to

fouling.[2]

Organic Synthesis: Serves as a building block for pharmaceuticals and agrochemicals and

can also be used as a mild sulfonating agent.[2][6]
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Key Applications of Benzidine-2,2'-disulfonic Acid

Experimental Protocols: Synthesis Methodologies
There are two primary methods for the synthesis of Benzidine-2,2'-disulfonic acid.

1. Direct Sulfonation of Benzidine

This method involves the electrophilic aromatic substitution of benzidine with fuming sulfuric

acid.[1][2] The amino groups on the benzidine molecule are activating and ortho-, para-

directing, making precise control of reaction conditions crucial to favor the formation of the

desired 2,2'-disubstituted isomer and avoid over-sulfonation.[2]

Experimental Workflow: Direct Sulfonation
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Workflow for Direct Sulfonation of Benzidine

2. Reduction of 3-nitrobenzenesulfonic acid

A more common and traditional industrial method involves the reduction of a nitro precursor,

typically the sodium or potassium salt of 3-nitrobenzenesulfonic acid, followed by an acid-

catalyzed rearrangement.[2][6]

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089837?utm_src=pdf-body-img
https://www.benchchem.com/product/b089837
https://www.smolecule.com/products/s702188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction: The sodium or potassium salt of 3-nitrobenzenesulfonic acid is reduced in a dilute

aqueous solution.[2][6] Zinc dust is commonly used as the reducing agent in an alkaline

medium, such as with sodium hydroxide.[2][6]

Rearrangement: The resulting product undergoes an acid-catalyzed benzidine

rearrangement using hydrochloric or sulfuric acid to yield Benzidine-2,2'-disulfonic acid.[2]

[6]

// Nodes start [label="Start: 3-nitrobenzenesulfonic acid salt", shape=ellipse,

fillcolor="#F1F3F4", fontcolor="#202124"]; reduction [label="Reduction with Zinc Dust\nin

Alkaline Medium", fillcolor="#4285F4", fontcolor="#FFFFFF"]; intermediate

[label="Hydrazobenzene Intermediate", fillcolor="#FBBC05", fontcolor="#202124"];

rearrangement [label="Acid-Catalyzed Rearrangement\n(HCl or H₂SO₄)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; product [label="Benzidine-2,2'-disulfonic Acid", shape=ellipse,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> reduction; reduction -> intermediate; intermediate -> rearrangement;

rearrangement -> product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Benzidine-2,2'-
disulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089837#physical-and-chemical-properties-of-
benzidine-2-2-disulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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